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Compound of Interest

Compound Name: Sha-68

Cat. No.: B1662370

Application Notes and Protocols for Sha-68

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of solutions of Sha-68
from its powdered form for use in research and drug development. Sha-68 is a selective
antagonist for the Neuropeptide S receptor (NPSR) and can be utilized in both in vitro and in
vivo experimental settings.[1][2][3][4]

Compound Information and Properties

Sha-68, with the chemical name N-[(4-Fluorophenyl)methyljtetrahydro-3-oxo-1,1-diphenyl-3H-
oxazolo[3,4-a]pyrazine-7(1H)-carboxamide, is a selective antagonist of the Neuropeptide S
receptor. It has been demonstrated to block NPS-induced Ca2+ mobilization and shows
displaceable binding to the NPSR in the nanomolar range.[1][2][3] The compound has also
been shown to be effective in antagonizing NPS-induced behaviors in animal models following
intraperitoneal administration.[2][3]

Table 1: Physicochemical Properties of Sha-68
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Property Value Reference
Molecular Weight 445.49 g/mol
Formula C26H24FN303
CAS Number 847553-89-3
Purity >98%
Appearance Powder [5]
Store powder at -20°C for up
Storage to 3years, orat4°Cforupto2 [5]

years.

Table 2: Solubility Data for Sha-68

Maximum Maximum
Solvent Concentration  Concentration  Notes Reference
(mM) (mg/mL)
Ultrasonic
assistance may
100 mM - 224.47  44.55 mg/mL - be required. Use
DMSO [1][5]
mM 100 mg/mL newly opened,
non-hygroscopic
DMSO.
Ethanol 100 mM 44.55 mg/mL

Experimental Protocols
Preparation of Stock Solutions for In Vitro Assays

This protocol describes the preparation of a 10 mM stock solution of Sha-68 in DMSO, which is

a common starting concentration for in vitro experiments such as cell-based assays.

Materials:
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e Sha-68 powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous

» Vortex mixer

e Sonicator (optional)

« Sterile microcentrifuge tubes or vials

o Calibrated pipettes

Procedure:

o Calculate the required mass of Sha-68:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 445.49 g/mol = 4.45 mg

e Weighing the Powder:

o Carefully weigh out 4.45 mg of Sha-68 powder and place it into a sterile microcentrifuge
tube.

 Dissolution:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Sha-68 powder.
o Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o If the powder does not fully dissolve, sonicate the solution for 5-10 minutes.[1][5]

o Storage of Stock Solution:

o Once fully dissolved, aliquot the 10 mM stock solution into smaller volumes to avoid
repeated freeze-thaw cycles.
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o Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years.[5]

Note on Dilutions: For cell-based assays, the DMSO stock solution should be diluted into an
appropriate assay buffer. The final concentration of DMSO in the assay should be kept low
(typically <1% v/v) to avoid solvent-induced cellular toxicity.[2]

Preparation of Solutions for In Vivo Studies

This protocol outlines the preparation of a Sha-68 solution for intraperitoneal (i.p.) injection in
mice, based on published studies.[2][3]

Materials:

Sha-68 powder

Cremophor EL

Phosphate-buffered saline (PBS), pH 7.4

Sterile conical tubes

Vortex mixer

Procedure:
e Vehicle Preparation:

o Prepare a 10% Cremophor EL solution in PBS. For example, to make 10 mL of the
vehicle, add 1 mL of Cremophor EL to 9 mL of PBS.

o Vortex the solution until the Cremophor EL is fully dispersed.
e Calculating the Required Amount of Sha-68:

o Determine the desired final concentration of Sha-68. A previously used dose is 50 mg/kg.

[2](3]

o For a 25g mouse, a 50 mg/kg dose would require 1.25 mg of Sha-68.
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o Assuming an injection volume of 100 pL, the concentration of the dosing solution would be
12.5 mg/mL.

e Dissolving Sha-68:
o Weigh the required amount of Sha-68 and place it in a sterile conical tube.
o Add the 10% Cremophor EL in PBS vehicle to the powder.

o Vortex the mixture vigorously until the Sha-68 is completely dissolved. The solution may
require gentle warming or sonication to fully dissolve.

e Administration:

o The prepared solution should be administered via intraperitoneal injection.[2][3] For a 50
mg/kg dose, a volume of 100 pL is typically used for mice.[2]

Visualizations
Experimental Workflow: Solution Preparation

/In Vitro Stock Solution (10 mM in DMSO)\ In Vivo Dosing Solution (e.g., 50 mg/kg)

1. Weigh 4.45 mg 1. Prepare Vehicle: 2. Weigh Required
of Sha-68 Powder 10% Cremophor EL in PBS Mass of Sha-68
[3. Add Vehicle to PowdeD
3. Vortex an_d/or Sonicate 4. Vortex to Dissolve
to Dissolve

4. Aliquot and Store
at-20°C or -80°C

4 )

2.Add 1 mL of
Anhydrous DMSO

5. Administer via
i.p. Injection
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Caption: Workflow for preparing Sha-68 solutions for in vitro and in vivo use.

Signaling Pathway: Sha-68 Antagonism of NPSR
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Caption: Sha-68 acts as an antagonist at the NPSR, blocking NPS-mediated signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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